![molecular formula C23H22N6O B5525454 4-(3-methyl-1H-pyrazol-1-yl)-6-[4-(2-naphthoyl)-1-piperazinyl]pyrimidine](/img/structure/B5525454.png)
4-(3-methyl-1H-pyrazol-1-yl)-6-[4-(2-naphthoyl)-1-piperazinyl]pyrimidine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
4-(3-methyl-1H-pyrazol-1-yl)-6-[4-(2-naphthoyl)-1-piperazinyl]pyrimidine is a chemical compound that has gained significant attention in the field of scientific research due to its potential therapeutic applications. This compound is a member of the pyrimidine family and has been studied extensively for its pharmacological properties.
Scientific Research Applications
Heterocyclic Compound Synthesis and Evaluation
Functional Alpha 1-Adrenoceptor Antagonists : Research involving arylpiperazines identified as alpha 1-adrenoceptor (AR) subtype-selective antagonists highlights the utility of related compounds in developing treatments for conditions associated with the human lower urinary tract. The study emphasizes the structure-affinity relationships crucial for achieving high selectivity and potency (Elworthy et al., 1997).
Sonochemical Synthesis of Pyrazolo[1,5-a]pyrimidines : Utilizing ultrasound irradiation, pyrazolo[1,5-a]pyrimidines were synthesized, demonstrating the method's advantages in terms of simplicity, mild conditions, and efficiency. This underscores the compound's role in facilitating rapid and environmentally friendly chemical syntheses (Buriol et al., 2013).
Antimicrobial and Antifungal Activities : Novel synthetic routes to pyrimidines, pyrazoles, and other heterocyclic compounds using 4-(3-methyl-1H-pyrazol-1-yl)-6-[4-(2-naphthoyl)-1-piperazinyl]pyrimidine as a precursor have been developed, with some compounds showing promising antimicrobial activities. This highlights the potential for these compounds in the development of new antimicrobial agents (El Azab & Khaled, 2015).
Antienteroviral Agents : Pyrazolo[3,4-d]pyrimidines have been synthesized and evaluated for their antiviral activity, particularly against enteroviruses. This research suggests the potential for developing specific antiviral therapies based on these compounds (Chern et al., 2004).
Antibacterial Activity : Synthesis of pyrazolo[1,5-a]pyrimidine compounds with antibacterial activity has been reported. The study of their interaction with plasma proteins provides insights into the molecular basis of their antibacterial properties (He et al., 2020).
Anticancer Activity : The synthesis of 2-methyl-3-(2-piperazin-1-yl-ethyl)-pyrido[1,2-a]pyrimidin-4-one derivatives and their evaluation against human cancer cell lines highlights the therapeutic potential of these compounds in cancer treatment (Mallesha et al., 2012).
Properties
IUPAC Name |
[4-[6-(3-methylpyrazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]-naphthalen-2-ylmethanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H22N6O/c1-17-8-9-29(26-17)22-15-21(24-16-25-22)27-10-12-28(13-11-27)23(30)20-7-6-18-4-2-3-5-19(18)14-20/h2-9,14-16H,10-13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
POULYDFNXUQQGR-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN(C=C1)C2=CC(=NC=N2)N3CCN(CC3)C(=O)C4=CC5=CC=CC=C5C=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H22N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
398.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.